Cas no 72604-79-6 ((R)-2-(Hydroxymethyl)butanoic acid)

• Product Name: (R)-2-(Hydroxymethyl)butanoic acid
• CAS No: 72604-79-6
• MF: C₅H₁₀O₃
• MW: 118.131102085114
• MDL: MFCD08064285
• CID: 59366
• PubChem ID: 11586303
• Update Time: 2025-06-08

(R)-2-(Hydroxymethyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-(Hydroxymethyl)butanoic acid
• (2R)-2-(hydroxymethyl)butanoic acid
• (R)-2-HYDROXYMETHYLBUTANOIC ACID
• (2R)-2-(hydroxymethyl)-2-methylbutanoic acid
• AG-G-86029
• ANW-58612
• CTK5D6555
• PubChem14232
• SBB065924
• Butanoicacid, 2-(hydroxymethyl)-, (R)-
• AKOS006287642
• SCHEMBL10634919
• (R)-2-(hydroxymethyl)butanoicacid
• DTXSID20468961
• AC-9520
• AT30660
• A9438
• 72604-79-6

• MDL： MFCD08064285
• Inchi： 1S/C5H10O3/c1-2-4(3-6)5(7)8/h4,6H,2-3H2,1H3,(H,7,8)/t4-/m1/s1
• InChI Key： ZMZQVAUJTDKQGE-SCSAIBSYSA-N
• SMILES： OC[C@H](C(=O)O)CC

Computed Properties

• Exact Mass: 118.06300
• Monoisotopic Mass: 118.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 79.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53000
• LogP: 0.08950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids

Additional information on (R)-2-(Hydroxymethyl)butanoic acid

Comprehensive Overview of (R)-2-(Hydroxymethyl)butanoic acid (CAS No. 72604-79-6): Properties, Applications, and Industry Trends

(R)-2-(Hydroxymethyl)butanoic acid (CAS No. 72604-79-6) is a chiral organic compound with significant relevance in pharmaceutical synthesis, specialty chemicals, and biochemical research. This optically active derivative of butanoic acid features a hydroxymethyl group at the second carbon position, contributing to its unique stereochemical properties. As demand for enantiomerically pure compounds surges in drug development, this molecule has garnered attention for its role as a building block in asymmetric synthesis and chiral intermediate production.

The compound's molecular structure (C₅H₁₀O₃) combines carboxylic acid functionality with a hydroxyl group, enabling diverse chemical transformations. Researchers frequently search for "synthesis methods for (R)-2-(Hydroxymethyl)butanoic acid" or "CAS 72604-79-6 solubility data," reflecting practical concerns in process optimization. Recent studies highlight its utility in peptide modification and biodegradable polymer design, aligning with green chemistry trends.

Analytical characterization of 72604-79-6 typically involves HPLC chiral separation, NMR spectroscopy, and polarimetry to verify enantiomeric purity—a critical parameter for pharmaceutical applications. Industry forums frequently discuss "scale-up challenges for chiral hydroxy acids" and "stereoselective reduction techniques," indicating operational hurdles in manufacturing. The compound's melting point (reported 82-85°C) and optical rotation data serve as key quality indicators for purchasers.

Emerging applications include its use in flavor and fragrance precursors and enzyme-catalyzed reactions. Patent analyses reveal growing interest in "(R)-2-(Hydroxymethyl)butanoic acid derivatives" for drug delivery systems, particularly in prodrug formulations. The compound's hydrogen bonding capacity makes it valuable for designing molecular recognition systems, a hot topic in supramolecular chemistry research.

Regulatory considerations for CAS 72604-79-6 focus on Good Manufacturing Practice (GMP) compliance when used in pharmaceutical contexts. Safety data sheets emphasize standard organic acid precautions, with particular attention to pH-sensitive formulations. The scientific community actively investigates "biocatalytic production of chiral hydroxy acids" as sustainable alternatives to traditional synthesis routes.

Market intelligence suggests increasing procurement of (R)-2-(Hydroxymethyl)butanoic acid by contract research organizations and generic drug manufacturers. Quality specifications often require ≥98% enantiomeric excess, driving innovation in asymmetric catalysis methods. The compound's logP value and hydrogen bond donor/acceptor count make it a subject of interest in QSAR modeling studies.

Recent advancements in continuous flow chemistry have improved the efficiency of producing optically active carboxylic acids like 72604-79-6. Academic literature frequently cites its use in constructing chiral auxiliaries and non-racemic catalysts. The compound's crystalline properties facilitate purification, addressing common challenges in chiral resolution processes.

Environmental considerations include the compound's biodegradability profile and potential for bio-based production from renewable resources. Industry conferences increasingly feature discussions on "green synthesis of chiral building blocks" and "circular economy approaches" for specialty chemicals like (R)-2-(Hydroxymethyl)butanoic acid.

Technical inquiries often focus on the compound's stability under various storage conditions and compatibility with common reagents. Its zwitterionic character in certain pH ranges enables unique applications in electrophoretic separation techniques. The growing generic pharmaceuticals market continues to drive demand for high-purity chiral intermediates.

Future research directions may explore metal-organic frameworks incorporating 72604-79-6 derivatives or their use in smart materials. The compound's structural features position it as a versatile candidate for molecular imprinting technologies and controlled release systems, reflecting broader industry shifts toward precision chemistry.